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Compound of Interest

Compound Name: EPZ030456

Cat. No.: B13434091

Get Quote

Providing essential safety and logistical information, this document outlines the recommended

procedures for the proper disposal of EPZ030456, a potent and selective inhibitor of the

methyltransferase SMYD3. While a specific Safety Data Sheet (SDS) with detailed disposal

instructions for EPZ030456 is not publicly available, this guide synthesizes general best

practices for the disposal of laboratory chemical waste to ensure the safety of personnel and

compliance with environmental regulations.

Researchers and drug development professionals handling EPZ030456 must adhere to

stringent disposal protocols to mitigate potential hazards. This guide provides a step-by-step

approach to the safe handling and disposal of this compound, emphasizing the importance of

consulting with your institution's Environmental Health and Safety (EHS) department for

specific guidelines.

Chemical and Safety Overview
While detailed hazard information for EPZ030456 is limited, it is prudent to handle it as a

potentially hazardous substance. The following table summarizes key information for this

compound.
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Property Value

Chemical Name EPZ-030456

CAS Number 1808011-23-5[1]

Molecular Formula C28H34ClN5O4S[1]

Molecular Weight 572.12 g/mol [1]

Hazard Classification
Not explicitly classified; handle with caution as

with all research chemicals.

Incompatible Materials
Assumed to be incompatible with strong

oxidizing agents.

Hazardous Decomposition Products

Expected to include carbon oxides, nitrogen

oxides, sulfur oxides, and hydrogen chloride

upon combustion.

Step-by-Step Disposal Procedures
The proper disposal of EPZ030456 waste is critical for laboratory safety and environmental

protection. The following protocols are based on general best practices for chemical waste

management and should be adapted to meet the specific requirements of your institution.

1. Waste Identification and Segregation:

Solid Waste:

Collect solid EPZ030456 waste, including contaminated personal protective equipment

(PPE) like gloves and weighing papers, in a designated, durable, and leak-proof container

with a secure lid.

The container should be clearly labeled as "Hazardous Solid Chemical Waste" and must

include "EPZ030456" as a primary component.

Liquid Waste:
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Collect liquid waste containing EPZ030456, such as unused solutions or rinsates, in a

compatible, leak-proof container with a screw-top cap. The container material should be

appropriate for the solvent used.

Label the container as "Hazardous Liquid Chemical Waste" and list all constituents,

including the solvent(s) and an approximate concentration of EPZ030456.

Sharps Waste:

Dispose of any sharps, such as needles or contaminated broken glass, in a designated,

puncture-resistant sharps container labeled for chemically contaminated sharps.[2]

2. Waste Accumulation and Storage:

Store all waste containers in a designated Satellite Accumulation Area (SAA) within the

laboratory.[3] This area should be at or near the point of waste generation.[3]

Ensure that incompatible wastes are segregated to prevent reactions.[4][5]

Keep all waste containers securely closed except when adding waste.[2][5]

Store hazardous waste containers in secondary containment to prevent spills from reaching

drains.[4]

3. Disposal Protocol:

The primary and mandatory route for the disposal of EPZ030456 waste is through your

institution's designated chemical waste program, managed by the Environmental Health and

Safety (EHS) department.[4]

Never dispose of EPZ030456 waste down the drain or in the regular trash.[4][6]

Never dispose of chemical waste by evaporation in a fume hood.[4]

When a waste container is full or ready for pickup, contact your EHS department to schedule

a collection.
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Complete all required waste manifest forms provided by your EHS department, accurately

detailing the contents of the waste container.

4. Spill Response:

In the event of a spill, immediately alert personnel in the area.

Wearing appropriate PPE, absorb the spill with an inert absorbent material.

Collect the absorbed material and any contaminated debris into a sealed, leak-proof

container.

Label the container as "Hazardous Solid Chemical Waste" and list "EPZ030456" and the

absorbent material.

Dispose of the spill cleanup waste through the institutional chemical waste program.

EPZ030456 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

EPZ030456 waste in a laboratory setting. This workflow underscores the central role of the

institution's Environmental Health and Safety (EHS) department in ensuring safe and compliant

disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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